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Compound of Interest

Compound Name: PIPES disodium

Cat. No.: B1211867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of PIPES
disodium salt (Piperazine-N,N′-bis(2-ethanesulfonic acid), disodium salt). PIPES is a

zwitterionic biological buffer widely utilized in biochemical and cell culture applications due to its

pKa being close to physiological pH. The disodium salt form offers significantly higher aqueous

solubility compared to its free acid counterpart, making it a preferred choice for preparing

concentrated buffer stock solutions. This document collates available quantitative solubility

data, presents a detailed experimental protocol for solubility determination, and illustrates key

processes and influencing factors through diagrams.

Quantitative Solubility Data
The aqueous solubility of PIPES disodium salt is high, facilitating its use in a variety of

laboratory settings. The following table summarizes the available quantitative data from various

sources.
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Solubility
Value

Temperature
pH of Solution
(if specified)

Notes Source

855 g/L 19.8 °C Not specified [1]

0.5 g/mL (500

g/L)
Not specified Not specified

Clear, colorless

solution
[2]

0.25 g/mL (250

g/L)
Not specified Not specified

Clear, colorless

solution
[2]

"Highly soluble" Not specified Not specified

General

characteristic

noted.

[3][4]

"Excellent

solubility"
Not specified Not specified

General

characteristic

noted.

[3]

Clear and

complete

solubility at 0.1M

Not specified Not specified [5][6]

Factors Influencing Solubility
The solubility of PIPES disodium salt in aqueous solutions can be influenced by several

factors. Understanding these factors is critical for the preparation of stable and effective buffer

solutions.
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Factors Influencing PIPES Disodium Salt Solubility

Aqueous Solubility of
PIPES Disodium Salt

Temperature

Generally increases
with temperature

pH

Can affect the equilibrium
between salt and free acid

Ionic Strength
(Presence of other salts)

Can lead to
'salting out' effects

Solvent Composition
(e.g., presence of organic co-solvents)

Organic co-solvents
can decrease solubility
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Preparation

Equilibration

Analysis

Start

Add excess PIPES disodium salt
to a known volume of water

Agitate at constant temperature
(e.g., 24-48 hours)

Check for equilibrium
(constant concentration over time)

Not at equilibrium

Separate solid and liquid phases
(centrifugation or filtration)

Equilibrium reached

Dilute the saturated supernatant

Analyze concentration
(e.g., HPLC, UV-Vis)

Calculate solubility

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. agscientific.com [agscientific.com]

4. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]

5. Aqueous Solubility Determination: Preclinical Pharmacology Core Lab - UT Southwestern,
Dallas, Texas [utsouthwestern.edu]

6. PIPES disodium salt [sorachim.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Aqueous Solubility
of PIPES Disodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211867#pipes-disodium-salt-solubility-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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